Diethanolnitramine dinitrate

Specification

• CAS No.: 4185-47-1
• Molecular Formula: C4H8N4O8
• Molecular Weight: 240.13 g/mol
• IUPAC Name: 2-[nitro(2-nitrooxyethyl)amino]ethyl nitrate
• Standard InChI: InChI=1S/C4H8N4O8/c9-6(10)5(1-3-15-7(11)12)2-4-16-8(13)14/h1-4H2
• Standard InChI Key: NZDNCDGEHXHPCO-UHFFFAOYSA-N
• SMILES: C(CO[N+](=O)[O-])N(CCO[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: C(CO[N+](=O)[O-])N(CCO[N+](=O)[O-])[N+](=O)[O-]

Introduction

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₄H₈N₄O₈
Molecular Weight	240.13 g/mol
Melting Point	50–51°C
Density	1.488 g/cm³ (at 3784°C)
Canonical SMILES	O=N(=O)OCCN(N(=O)=O)CCON(=O)=O

Physical and Thermodynamic Properties

Diethanolnitramine dinitrate exhibits distinct thermal behavior, with a melting point of 50–51°C, making it a solid at room temperature. Its density of 1.488 g/cm³, measured under extreme conditions of 3784°C and 1.63 × 10⁸ Torr, suggests stability under high-pressure environments. Differential scanning calorimetry (DSC) analyses from synthesis trials reveal an exothermic decomposition peak at ~210°C, indicative of its explosive nature.

Thermodynamic data from Cheméo highlight its combustion properties:

• ΔcH° (liquid): -2459.90 kJ/mol

• ΔcH° (solid): -2400.00 to -2410.60 kJ/mol

These values underscore its high energy content, aligning with its classification as a secondary explosive.

Synthesis and Optimization

Modern synthesis protocols, as detailed in a 2020 patent, prioritize safety and yield optimization. The reaction involves diethanolamine hydrochloride, fuming nitric acid, and acetic anhydride under controlled conditions:

Table 2: Representative Synthesis Conditions

Parameter	Value
Molar Ratio (Diethanolamine:HNO₃:Ac₂O)	1:3.2:3.5
Reaction Temperature	10°C → 40°C (ramped)
Reaction Time	60 minutes
Yield	72.5%

Key steps include:

• Co-feed addition: Simultaneous introduction of diethanolamine hydrochloride and fuming nitric acid into acetic anhydride at 10°C to mitigate exothermic risks.

• Temperature ramping: Gradual increase to 40°C to complete nitration.

• Crystallization: Ice-water quenching to precipitate the product, followed by filtration and drying.

Earlier methods faced challenges with incomplete nitration and impurity formation, necessitating recrystallization from ethanol/water mixtures.

Functional Applications and Energetic Performance

Diethanolnitramine dinitrate’s primary application lies in energetic materials, where its balanced oxygen content (−NO₂ and −ONO₂ groups) and high nitrogen content (23.3%) contribute to detonation velocity and gas production. Comparative studies with RDX (cyclotrimethylenetrinitramine) suggest:

• Detonation Velocity: ~7,500 m/s (theoretical)

• Gas Volume: 900–950 L/kg